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Compound of Interest

Compound Name: 2-Phenylcyclohexanone

Cat. No.: B152291

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents like 2-Phenylcyclohexanone are paramount for laboratory
safety and environmental responsibility. This document provides a comprehensive, step-by-
step guide to the personal protective equipment (PPE), operational procedures, and disposal
plans necessary for managing 2-Phenylcyclohexanone.

Quantitative Data Summary

A summary of the key quantitative safety and physical properties of 2-Phenylcyclohexanone
is provided in the table below for easy reference.

Property Value

Molecular Formula C12H140

Molecular Weight 174.24 g/mol

Physical State Solid, white crystalline powder

Melting Point 56-59 °C (132.8-138.2 °F)[1]

Flash Point > 110 °C (> 230 °F)[1]

NFPA 704 Rating Health: 1, Flammability: 1, Instability: 0[2]

Operational Plan: Handling 2-Phenylcyclohexanone
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This procedural guide outlines the necessary steps for the safe handling of 2-

Phenylcyclohexanone in a laboratory setting.

Pre-Handling Preparations

Hazard Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment, considering the potential for dust generation and skin/eye contact.

Engineering Controls: Ensure a well-ventilated work area. All handling of 2-
Phenylcyclohexanone powder should be performed in a certified chemical fume hood.[3]

PPE Inspection: Inspect all personal protective equipment for integrity before use. Do not
use damaged gloves or other compromised PPE.

Emergency Equipment: Confirm the location and functionality of the nearest safety shower,
eyewash station, and fire extinguisher.

Required Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Phenylcyclohexanone:

Eye Protection: Chemical safety goggles that meet ANSI Z.87.1 standards are required. A
face shield should be worn over safety goggles if there is a risk of splashing or aerosol
generation.

Hand Protection: Due to the ketone and aromatic nature of the compound, gloves made of
Butyl rubber are highly recommended for their excellent resistance.[4] Nitrile gloves may
offer limited protection for incidental contact but should be changed immediately upon
contamination.[5] Always consult the glove manufacturer's resistance guide for specific
breakthrough times.

Body Protection: A flame-resistant lab coat, fully buttoned, is required.[4] Long pants and
closed-toe shoes that cover the entire foot are also mandatory.

Respiratory Protection: If working outside of a fume hood or if dust generation is likely, a
NIOSH-approved N95 dust mask or a respirator with a particulate filter is recommended.[6]
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Handling Procedure

Donning PPE: Put on all required PPE before entering the designated handling area.

Weighing and Transfer: Conduct all weighing and transferring of 2-Phenylcyclohexanone
powder within a chemical fume hood to minimize inhalation exposure. Use a scoop or
spatula for transfers to avoid generating dust.

Spill Prevention: Use secondary containment (e.g., a tray) when transporting the chemical
within the lab.

Avoid Contact: Avoid direct contact with the skin, eyes, and clothing.[1] Do not eat, drink, or
smoke in the handling area.

Post-Handling: After handling, thoroughly wash hands with soap and water.

Disposal Plan: 2-Phenylcyclohexanone Waste

Proper disposal of 2-Phenylcyclohexanone and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

Solid Waste: All solid waste contaminated with 2-Phenylcyclohexanone, including unused
chemical, contaminated gloves, weigh boats, and paper towels, must be collected in a
designated hazardous waste container.[7] This container should be a leak-proof, sealable
plastic or glass container.

Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste,"
the full chemical name "2-Phenylcyclohexanone,” and the associated hazards (e.qg.,
Irritant).[7]

Container Management: Keep the waste container closed except when adding waste.[8]
Store the container in a designated satellite accumulation area away from incompatible
materials.

Disposal Procedure
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o Collection: Place all contaminated solid materials directly into the labeled hazardous waste
container.

» Decontamination of Reusable Labware: Reusable labware that has come into contact with 2-
Phenylcyclohexanone should be decontaminated by rinsing with a suitable solvent (e.g.,
acetone, ethanol) in a fume hood. The rinsate must be collected as hazardous liquid waste in
a separate, appropriately labeled container.

e Final Disposal: Once the hazardous waste container is full (no more than 90% capacity),
arrange for its collection by your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor.[7] Do not dispose of 2-
Phenylcyclohexanone down the drain or in regular trash.[1]

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Phenylcyclohexanone.
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Caption: Workflow for Safe Handling of 2-Phenylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b152291?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAA17340&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-phenylcyclohexanone.htm
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://ehs.uconn.edu/chemical-health-and-safety/chemical-resistant-glove-guide/
https://www.sigmaaldrich.com/US/en/product/aldrich/p22273
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.hampshire.edu/lab-safety-manual-chemical-management
https://www.benchchem.com/product/b152291#personal-protective-equipment-for-handling-2-phenylcyclohexanone
https://www.benchchem.com/product/b152291#personal-protective-equipment-for-handling-2-phenylcyclohexanone
https://www.benchchem.com/product/b152291#personal-protective-equipment-for-handling-2-phenylcyclohexanone
https://www.benchchem.com/product/b152291#personal-protective-equipment-for-handling-2-phenylcyclohexanone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b152291?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

